![molecular formula C10H11ClF2N2O3 B3140927 N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide CAS No. 478050-25-8](/img/structure/B3140927.png)
N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide
Overview
Description
Scientific Research Applications
Versatile Intermediate in Chemical Synthesis
N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide is a compound that plays a role in the synthesis of a variety of chemical products. For example, N-acyl-3,3-difluoro-2-oxoindoles, which are structurally similar, are used to produce a range of derivatives including 2-(2-amidoacyl)-2,2-difluoroacetic acids and difluorothiosemicarbazide derivatives. These derivatives have diverse applications in medicinal and pharmaceutical chemistry (Boechat et al., 2008).
Synthesis of Brominated Compounds
The synthesis of brominated compounds, such as 77Br-labelled 2-(4-bromo-2,5-dimethoxyphenyl)-isopropylamine, utilizes chemicals structurally related to N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide. These compounds are significant in the development of radiopharmaceuticals and imaging agents, offering potential applications in medical diagnostics (Coenen, 1981).
Development of Anti-Cancer Agents
Compounds related to N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide have been investigated for their potential as anti-cancer agents. For instance, 1-(2,5/3,5-difluorophenyl)-3-(2,3/2,4/2,5/3,4-dimethoxyphenyl)-2-propen-1-ones, which share a similar chemical framework, have shown promising cytotoxic activities against various human tumor cell lines (Yamali et al., 2017).
Applications in Material Science
In material science, derivatives of N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide are used in the synthesis of novel polymers. For example, polyimides derived from related fluorinated diamines exhibit properties like high thermal stability and low dielectric constants, making them suitable for electronic and aerospace applications (Chung & Hsiao, 2008).
Role in Synthesizing Pyridinium Salts
The chemical is also involved in the synthesis of pyridinium salts. Such salts are synthesized from compounds like 2-chloro-N1-(3,4-dimethoxyphenyl)-acetamide, which is structurally akin to N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide. These salts have various applications in organic chemistry and potentially in pharmaceuticals (Rehwald et al., 2000).
properties
IUPAC Name |
N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClF2N2O3/c1-17-5-3-4-6(18-2)8(7(5)14)15-9(16)10(11,12)13/h3-4H,14H2,1-2H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSUCCQBDUQQGIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)OC)NC(=O)C(F)(F)Cl)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClF2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-amino-3,6-dimethoxyphenyl)-2-chloro-2,2-difluoroacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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